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Compound of Interest

Compound Name: cis-Nerolidol

Cat. No.: B191965 Get Quote

This document provides essential safety and logistical information for the proper disposal of

cis-Nerolidol, ensuring compliance with safety regulations and minimizing environmental

impact. The procedures outlined are intended for researchers, scientists, and drug

development professionals familiar with laboratory safety protocols.

Immediate Safety and Hazard Information
cis-Nerolidol is classified as a hazardous substance and requires careful handling.[1] It is

crucial to be aware of its primary hazards before initiating any disposal procedure.

Health Hazards: Causes serious eye irritation and may cause an allergic skin reaction.[2][3]

It may also cause lung damage if swallowed.[1] Inhalation of vapors may lead to drowsiness

and dizziness.[1]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[2][3][4] It is

imperative to prevent this substance from entering drains, surface water, or groundwater.[1]

[5]

Fire Hazards: The substance is a combustible liquid with a slight fire hazard when exposed

to heat or flame.[1]

Always handle cis-Nerolidol in a well-ventilated area and wear appropriate Personal

Protective Equipment (PPE).[1]
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Quantitative Data and Properties
The following table summarizes key quantitative data for cis-Nerolidol. This information is

critical for risk assessment and proper handling.

Property Value Source

CAS Number 3790-78-1 (cis-isomer)

7212-44-4 (mixed isomers) [3][4]

UN Number 3082 [2][3]

Classification
Environmentally Hazardous

Substance, Liquid, N.O.S.
[2][3]

Flash Point 128 °C [2]

Density 0.88 g/cm³ (at 20 °C) [2]

Water Solubility Fully miscible [2]

Aquatic Toxicity
LC50: 1.4 - 2.2 mg/L, 96h

(Rainbow Trout)
[4]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol provides a direct, procedural guide for the safe disposal of cis-Nerolidol waste.

Adherence to these steps is mandatory to ensure personnel safety and regulatory compliance.

Step 1: Waste Identification and Classification
Hazardous Waste Determination: The waste generator is legally responsible for determining

if a chemical waste is hazardous.[4] Due to its high aquatic toxicity, cis-Nerolidol must be

managed as a hazardous waste.[2][3][5]

Regulatory Compliance: All disposal activities must strictly adhere to federal, state, and local

regulations.[1] The primary federal law governing hazardous waste is the Resource

Conservation and Recovery Act (RCRA).[6]
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Step 2: Required Personal Protective Equipment (PPE)
Before handling cis-Nerolidol waste, all personnel must wear the following PPE:

Eye Protection: Safety glasses with side shields or chemical splash goggles.[3]

Hand Protection: Chemically resistant gloves (e.g., Nitrile).

Skin Protection: A lab coat or other protective clothing to prevent skin contact.[1]

Step 3: Waste Collection and Storage
Container Selection: Use a dedicated, leak-proof container made of a material compatible

with cis-Nerolidol. The original container is often a suitable choice.[1]

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name ("cis-Nerolidol"), and a description of the hazards (e.g., "Toxic to Aquatic

Life," "Irritant").[1]

Secure Storage: Store the sealed waste container in a cool, dry, and well-ventilated

secondary containment area.[1] This area should be away from incompatible materials, heat,

and ignition sources.[1]

Step 4: Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.[1]

Containment: Prevent the spill from entering drains or waterways.[1][5] Use an inert,

absorbent material such as sand, earth, or vermiculite to contain the spill.[1]

Collection: Carefully collect the absorbed material and contaminated soil or items into a

labeled hazardous waste container for disposal.[1]

Decontamination: Wash the spill area thoroughly, preventing runoff from entering drains.[1]

Step 5: Final Disposal
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Prohibited Actions: DO NOT dispose of cis-Nerolidol down the drain or in the regular trash.

[5] This is illegal and poses a significant threat to the aquatic environment.[1]

Engage a Licensed Contractor: Arrange for the collection and disposal of the hazardous

waste through a certified environmental management or hazardous waste disposal company.

These companies are equipped to handle and transport hazardous materials according to

regulations.

Manifesting: For transport off-site, a hazardous waste manifest must be completed. This

system tracks the waste from the point of generation to its final disposal facility.[7]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of cis-Nerolidol.
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Start: cis-Nerolidol Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Collect Waste in a
Properly Labeled, Sealed Container

Step 3: Move to Secure
Secondary Containment Area

Spill Occurred?

Contain and Absorb Spill;
Collect in Waste Container

Yes

Step 4: Arrange Pickup by a
Licensed Hazardous Waste Contractor

No

Step 5: Complete Hazardous
Waste Manifest for Transport

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of cis-Nerolidol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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